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Introduction

Titanium aluminum carbide (Ti3AIC2), a member of the MAX phase family of ternary carbides
and nitrides, has garnered significant interest in the field of hydrogen energy storage. While not
a hydrogen storage material in its own right due to low gravimetric and volumetric hydrogen
densities, TiBAIC2 and its derivatives, such as Ti3C2 MXene, have emerged as highly effective
catalysts.[1][2] When integrated with metal hydrides, particularly magnesium hydride (MgH2),
Ti3AIC2 dramatically improves hydrogen absorption and desorption kinetics, lowers operating
temperatures, and enhances cyclic stability.[3][4] This document provides detailed application
notes and protocols for the synthesis and utilization of Ti3BAIC2 in hydrogen storage
applications, primarily focusing on its catalytic role in improving the performance of MgH2.

Data Presentation

The following tables summarize the quantitative data on the hydrogen storage performance of
MgH2 composites catalyzed by Ti3AIC2 and its derivatives.

Table 1: Dehydrogenation Performance of MgH2-Ti3AIC2 Composites
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Dehydrogenati Hydrogen
Composite on Onset Desorption .
. ] Conditions Reference
Material Temperature Capacity (wt.
(°C) %)
As-milled pristine ]
275 6.9 Heating to 340°C  [1]
MgH2
MgH2-7 wt% _
) 205 6.9 Heating to 340°C  [1]
Ti3AIC2
Mg-5 wt% ~210 (initial Continuous
_ 4.8 _ [3]
Ti3AIC2 cycle) heating
Mg-5 wt% ~186 (after Continuous
: . 4.8 _ [3]
Ti3AIC2 cycling) heating
MgH2-6 wt.% Non-isothermal
142 6.56 [5]

ML-Ti3C2

heating

Table 2: Hydrogenation Performance of MgH2-Ti3AIC2 Composites
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Hydrogen
Composite Absorption . Temperatur
. . Time Pressure Reference
Material Capacity e (°C)
(wt. %)
Dehydrogena
ted pristine 2.7 2000 s 150 - [1]
MgH2
Dehydrogena
ted MgH2-7 5.8 60 s 150 - [1]
wt% Ti3AIC2
Mg-5 wt%
] Full
Ti3AIC2 4.8 ] ~76 (onset) - [3]
_ saturation
composite
MgH2-6 wt.%
_ 4.20 - 75 - [5]
ML-Ti3C2
MgH2-6 wt.%
4.86 - 100 - [5]

ML-Ti3C2

Table 3: Kinetic Properties of MgH2-Ti3AIC2 Composites

Apparent Activation
Composite Material Energy (Ea) for Reference
Dehydrogenation (kJ/mol)

Pristine MgH2 155.1 [1]
MgH2-7 wt% Ti3AIC2 104.7 [1]
MgH2-6 wt.% ML-Ti3C2 99 [5]

Experimental Protocols

Protocol 1: Synthesis of Ti3AIC2 MAX Phase by
Sintering
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This protocol describes the synthesis of TiI3BAIC2 powder via a conventional powder metallurgy
technique.[3][6]

Materials:

Titanium (Ti) powder (-200 mesh, 99.95%)

Aluminum (Al) powder (60-100 mesh, 99.8%)

Spectrally pure graphite (C) powder

Boric anhydride (B203) (optional additive)

Argon (Ar) gas (high purity)

Equipment:

Planetary ball mill (e.g., Fritsch Pulverisette P-6)

Hardened steel or tungsten carbide milling vials and balls

Hydraulic press

High-temperature tube furnace (capable of reaching 1500°C) with argon atmosphere control

Sieve (25 pum mesh)
Procedure:

o Powder Preparation: Weigh the starting powders (Ti, Al, and C) in an atomic ratio of 3:1.1:2.
An excess of 10 wt% aluminum is used to compensate for evaporation during sintering.[6]
For improved homogeneity, an optional 5 wt% of B203 can be added.[3]

e Homogenization: Place the powder mixture into a milling vial with milling balls (ball-to-
powder ratio of 10:1). Homogenize the mixture in a planetary ball mill for 1 hour at a milling
speed of 200 rpm.[3]
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e Cold Pressing: Transfer the homogenized powder into a die and cold-press it at 640 MPa to
form a green pellet.[3]

» Sintering: Place the pellet in a tube furnace. Purge the furnace with high-purity argon gas.
Heat the sample to 1400-1500°C for 1-2 hours under a continuous argon flow.[3]

e Cooling and Sieving: Allow the furnace to cool down to room temperature naturally. Crush
the sintered block and sieve the resulting powder to obtain Ti3AIC2 particles with a grain
size of less than 25 um.[6]

o Characterization: Verify the phase purity of the synthesized Ti3AIC2 powder using X-ray
diffraction (XRD).

Protocol 2: Preparation of MgH2-Ti3AIC2 Composite by
Ball Milling

This protocol details the preparation of a MgH2-Ti3AIC2 composite material for enhanced
hydrogen storage properties.[3][7]

Materials:

Magnesium hydride (MgH2) powder

Synthesized Ti3AIC2 powder (from Protocol 1)

Hydrogen (H2) gas (high purity)

Argon (Ar) gas (for handling)

Equipment:

o High-energy planetary ball mill

e Milling vials and balls

» Glovebox with an inert atmosphere (e.g., argon)

o Gas pressure controller
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Procedure:

Handling Precautions: Perform all handling of MgH2 and the composite powder inside a
glovebox under an inert argon atmosphere to prevent oxidation.

Loading: Weigh the desired amounts of MgH2 and Ti3AIC2 powder (e.g., a 93:7 wt% ratio
for a 7 wt% Ti3AIC2 composite).[4] Place the powders into the milling vial with the milling
balls.

Reactive Ball Milling: Seal the vial and connect it to a hydrogen gas supply. Introduce an
initial hydrogen pressure of approximately 1 MPa into the vial.[3]

Milling Process: Start the ball milling process at a speed of 400 rpm for a total of 10 hours.[3]
To maintain the hydrogen pressure, stop the milling every 2 hours and add a new portion of
hydrogen gas.[3]

Sample Retrieval: After milling, transfer the vial back into the glovebox before opening to
retrieve the MgH2-Ti3AIC2 composite powder.

Characterization: Analyze the microstructure and phase composition of the composite using
scanning electron microscopy (SEM) and XRD.

Protocol 3: Measurement of Hydrogen Absorption and
Desorption Properties

This protocol outlines the general procedure for evaluating the hydrogen storage

characteristics of the synthesized MgH2-Ti3AIC2 composite using a Sieverts-type apparatus

and Temperature Programmed Desorption (TPD).[1][8][9]

A. Sieverts' Apparatus (Volumetric Method)

Equipment:

o Sieverts-type apparatus (volumetric setup)

e Sample holder
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Pressure transducers

Temperature controller

Vacuum pump

High-purity hydrogen gas
Procedure:

e Sample Loading: Load a precisely weighed amount of the MgH2-Ti3AIC2 composite into the
sample holder inside a glovebox.

o System Preparation: Install the sample holder in the Sieverts' apparatus. Evacuate the
system to remove any residual air and moisture.

» Activation: Heat the sample under vacuum to a specific temperature to activate it. The
activation procedure may vary depending on the material.

 |sothermal Absorption:

[¢]

Set the desired absorption temperature (e.g., 150°C).[1]
o Introduce a known amount of hydrogen gas into a calibrated volume (the reservoir).

o Open the valve between the reservoir and the sample holder, allowing the sample to
absorb hydrogen.

o Monitor the pressure drop until it stabilizes, indicating equilibrium.

o Calculate the amount of absorbed hydrogen based on the pressure change, calibrated
volumes, and temperature.

o Repeat this process in steps to construct a pressure-composition isotherm (PCI).

 |sothermal Desorption:
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o After full hydrogenation, reduce the pressure in the system by expanding the gas into a
calibrated volume.

o Allow the system to reach equilibrium and calculate the amount of desorbed hydrogen.
o Repeat in steps to obtain the desorption PCI.

B. Temperature Programmed Desorption (TPD)

Equipment:

e TPD system with a furnace and temperature controller

e Mass spectrometer

e Inert carrier gas (e.g., Argon)

Procedure:

o Sample Preparation: Load a small, accurately weighed amount of the hydrogenated MgH2-
Ti3AIC2 composite into the TPD sample holder.

o System Setup: Place the sample holder in the TPD furnace. Purge the system with an inert
carrier gas at a constant flow rate.

» Heating Program: Heat the sample at a constant linear rate (e.g., 5-10°C/min).

o Data Acquisition: Continuously monitor the composition of the effluent gas using a mass
spectrometer, specifically tracking the hydrogen signal (m/z = 2).

o Data Analysis: Plot the hydrogen signal intensity as a function of temperature. The peak
temperature corresponds to the maximum desorption rate, and the area under the peak is
proportional to the total amount of desorbed hydrogen.

Mandatory Visualization
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Caption: Experimental workflow for the synthesis and characterization of Ti3AIC2-catalyzed
MgH2.
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Caption: Catalytic mechanism of Ti3AIC2 in MgH2 hydrogen storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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